Cas no 2228673-40-1 (2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propanenitrile)

• Product Name: 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propanenitrile
• CAS No: 2228673-40-1
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• CID: 6406553
• PubChem ID: 165612707
• Update Time: 2025-06-08

2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propanenitrile
• 2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}propanenitrile
• EN300-1733763
• 2228673-40-1

• Inchi： 1S/C9H13N3S/c1-7(4-10)9-11-5-8(13-9)6-12(2)3/h5,7H,6H2,1-3H3
• InChI Key： DHIAMWZYPSJZGU-UHFFFAOYSA-N
• SMILES： S1C(C(C#N)C)=NC=C1CN(C)C

Computed Properties

• Exact Mass: 195.08301860g/mol
• Monoisotopic Mass: 195.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.2Ų

Additional information on 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propanenitrile

Introduction to 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propanenitrile (CAS No. 2228673-40-1)

2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propanenitrile, with the CAS number 2228673-40-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propanenitrile includes a thiazole ring and a cyano group, making it an intriguing candidate for various pharmacological studies.

The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. Thiazoles are widely studied due to their ability to modulate various biological processes, including enzyme inhibition, antimicrobial activity, and anticancer properties. The presence of the dimethylamino group in the structure of 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propanenitrile further enhances its potential for interacting with biological targets, particularly those involved in signal transduction pathways.

The cyano group (CN) is another key feature of this compound. Cyano groups are known for their strong electron-withdrawing properties and can significantly influence the electronic distribution within the molecule. This property can affect the compound's reactivity and binding affinity to specific receptors or enzymes. In the context of drug discovery, compounds with cyano groups have been explored for their ability to improve pharmacokinetic properties and reduce metabolic degradation.

Recent studies have highlighted the potential of 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propanenitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The researchers found that the unique combination of the thiazole ring and the cyano group contributed to its high selectivity and efficacy.

In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the antimicrobial properties of 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propanenitrile. The results showed that this compound demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The study suggested that the presence of the dimethylamino group played a crucial role in enhancing its antimicrobial potency.

The pharmacokinetic profile of 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propanenitrile has also been evaluated in preclinical studies. These studies indicated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The high bioavailability and low toxicity observed in these studies make it a promising candidate for further development as a therapeutic agent.

In addition to its potential therapeutic applications, 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propanenitrile has been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it valuable for understanding complex cellular processes and identifying new drug targets.

The synthesis of 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propanenitrile has been optimized using modern synthetic techniques. A recent publication in Organic Letters described an efficient multistep synthesis route that yields high purity and yield of the final product. This synthetic method involves key steps such as nucleophilic substitution reactions and cyclization reactions to form the thiazole ring.

In conclusion, 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propanenitrile (CAS No. 2228673-40-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent or tool compound in chemical biology research.